Cas no 38362-90-2 (1-methyl-3-(nitromethyl)benzene)

1-methyl-3-(nitromethyl)benzene structure
38362-90-2 structure
Product Name:1-methyl-3-(nitromethyl)benzene
CAS No:38362-90-2
MF:C8H9NO2
MW:151.162562131882
CID:1488956
PubChem ID:11286565
Update Time:2025-04-21

1-methyl-3-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-3-(nitromethyl)-
    • 1-methyl-3-(nitromethyl)benzene
    • EN300-1844533
    • DTXSID00461157
    • XTNHKWZXMCOJSB-UHFFFAOYSA-N
    • SCHEMBL1015453
    • 1-methyl-3-nitromethyl-benzene
    • 1-Methyl-3-nitromethyl benzene
    • 38362-90-2
    • Inchi: 1S/C8H9NO2/c1-7-3-2-4-8(5-7)6-9(10)11/h2-5H,6H2,1H3
    • InChI Key: XTNHKWZXMCOJSB-UHFFFAOYSA-N
    • SMILES: [O-][N+](CC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14

1-methyl-3-(nitromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1844533-1g
1-methyl-3-(nitromethyl)benzene
38362-90-2
1g
$986.0 2023-09-19
Enamine
EN300-1844533-5g
1-methyl-3-(nitromethyl)benzene
38362-90-2
5g
$2858.0 2023-09-19
Enamine
EN300-1844533-10g
1-methyl-3-(nitromethyl)benzene
38362-90-2
10g
$4236.0 2023-09-19
Enamine
EN300-1844533-0.05g
1-methyl-3-(nitromethyl)benzene
38362-90-2
0.05g
$827.0 2023-09-19
Enamine
EN300-1844533-0.1g
1-methyl-3-(nitromethyl)benzene
38362-90-2
0.1g
$867.0 2023-09-19
Enamine
EN300-1844533-0.25g
1-methyl-3-(nitromethyl)benzene
38362-90-2
0.25g
$906.0 2023-09-19
Enamine
EN300-1844533-0.5g
1-methyl-3-(nitromethyl)benzene
38362-90-2
0.5g
$946.0 2023-09-19
Enamine
EN300-1844533-1.0g
1-methyl-3-(nitromethyl)benzene
38362-90-2
1g
$986.0 2023-06-02
Enamine
EN300-1844533-2.5g
1-methyl-3-(nitromethyl)benzene
38362-90-2
2.5g
$1931.0 2023-09-19
Enamine
EN300-1844533-5.0g
1-methyl-3-(nitromethyl)benzene
38362-90-2
5g
$2858.0 2023-06-02
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD